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Compound of Interest

Compound Name: 7-Bromobicyclo[2.2.1]heptane

Cat. No.: B083453 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 7-
Bromobicyclo[2.2.1]heptane, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure the safe handling and

compliant disposal of this compound.

Hazard and Safety Information
7-Bromobicyclo[2.2.1]heptane is classified with several hazards that necessitate careful

handling and the use of appropriate personal protective equipment (PPE).

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Respiratory Irritation H335
May cause respiratory

irritation.[1]

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]
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Skin Protection: Wear chemical-impermeable gloves and fire/flame resistant, impervious

clothing.[2]

Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if

irritation is experienced.[2]

Disposal Protocol
The primary and mandated procedure for the disposal of 7-Bromobicyclo[2.2.1]heptane is to

engage a licensed professional waste disposal service.[3] Do not attempt to dispose of this

chemical through standard laboratory drains or as regular waste.

Step-by-Step Disposal Workflow:

Material Collection:

Ensure all waste containing 7-Bromobicyclo[2.2.1]heptane, including unused product

and contaminated materials (e.g., pipette tips, gloves, bench paper), is collected in a

designated and properly labeled waste container.

The container must be suitable for halogenated organic compounds, in good condition,

and have a secure, tightly closing lid.

Labeling:

Clearly label the waste container with "Waste: 7-Bromobicyclo[2.2.1]heptane" and

include the appropriate hazard symbols (e.g., irritant).

Indicate the approximate quantity of the waste.

Storage:

Store the sealed waste container in a well-ventilated, designated chemical waste storage

area.[2]

The storage area should be secure and accessible only to authorized personnel.[2]

Keep the container away from incompatible materials.
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Engage a Licensed Waste Disposal Company:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup by a licensed and approved chemical waste disposal company.

Provide the waste disposal company with the Safety Data Sheet (SDS) for 7-
Bromobicyclo[2.2.1]heptane.

Follow all institutional and regulatory procedures for waste manifest and handover.

Decontamination:

Thoroughly decontaminate any non-disposable equipment that has come into contact with

7-Bromobicyclo[2.2.1]heptane using an appropriate solvent and cleaning procedure.

Collect any contaminated cleaning materials for disposal as chemical waste.

Disposal Workflow Diagram
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Caption: Logical workflow for the safe and compliant disposal of 7-
Bromobicyclo[2.2.1]heptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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